Cas no 544704-61-2 (2-Benzothiazolehexanoic acid, methyl ester)

• Product Name: 2-Benzothiazolehexanoic acid, methyl ester
• CAS No: 544704-61-2
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• CID: 1589165
• Update Time: 2024-08-29

2-Benzothiazolehexanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolehexanoic acid, methyl ester

• Inchi： 1S/C14H17NO2S/c1-17-14(16)10-4-2-3-9-13-15-11-7-5-6-8-12(11)18-13/h5-8H,2-4,9-10H2,1H3
• InChI Key： UFVQCWURRUPZHL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CCCCCC(OC)=O

Computed Properties

• Exact Mass: 263.09811

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 368.9±25.0 °C(Predicted)
• PSA: 39.19
• pka: 1.52±0.10(Predicted)